2-cyano-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-phenylacrylamide

• Molecular Formula: C20H17N3OS
• Molecular Weight: 347.4 g/mol
• IUPAC Name: (E)-2-cyano-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C20H17N3OS/c1-13-7-8-16-17(12-22)20(25-18(16)9-13)23-19(24)15(11-21)10-14-5-3-2-4-6-14/h2-6,10,13H,7-9H2,1H3,(H,23,24)/b15-10+
• InChI Key: LDJYAOXOWWRLOS-XNTDXEJSSA-N
• Isomeric SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)/C(=C/C3=CC=CC=C3)/C#N
• SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)C(=CC3=CC=CC=C3)C#N

Description

2-cyano-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-phenylacrylamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has shown promising results in various studies and has the potential to be used in various applications.

Mechanism of Action

The mechanism of action of 2-cyano-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-phenylacrylamide involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has been shown to block the activity of certain enzymes, including kinases, which play a critical role in cancer cell growth.
Biochemical and Physiological Effects:
2-cyano-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-phenylacrylamide has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce the size of tumors.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-cyano-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-phenylacrylamide in lab experiments is its high potency and selectivity. This compound has been shown to have a high degree of selectivity for cancer cells, which makes it an effective tool for studying cancer biology. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on 2-cyano-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-phenylacrylamide. One potential direction is to study the compound's potential use in combination with other drugs to enhance its efficacy. Another potential direction is to study the compound's potential use in the treatment of other diseases, including autoimmune disorders and viral infections. Additionally, further research is needed to better understand the compound's mechanism of action and potential toxicity.

Synthesis Methods

The synthesis method of 2-cyano-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-phenylacrylamide involves a series of chemical reactions. The process involves the reaction of 3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid with thionyl chloride, followed by the reaction with 2-amino-3-phenylacrylonitrile. The final product is obtained after purification and isolation.

Scientific Research Applications

2-cyano-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)-3-phenylacrylamide has been extensively studied for its potential use in various scientific research applications. This compound has shown promising results in the field of medicinal chemistry, where it has been studied for its potential use in the treatment of various diseases, including cancer.